Cas no 1451392-17-8 (2-fluoro-5-methoxypyridine-4-boronic acid)

• Product Name: 2-fluoro-5-methoxypyridine-4-boronic acid
• CAS No: 1451392-17-8
• MF: C₆H₇BFNO₃
• MW: 170.934085130692
• MDL: MFCD16611245
• CID: 4605739
• Update Time: 2025-10-30

2-fluoro-5-methoxypyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-methoxypyridine-4-boronic acid
• (2-Fluoro-5-methoxy-4-pyridyl)boronic acid
• Boronic acid, B-(2-fluoro-5-methoxy-4-pyridinyl)-
• (2-fluoro-5-methoxypyridin-4-yl)boronic acid
• 2-fluoro-5-methoxypyridine-4-boronic acid

• MDL： MFCD16611245
• Inchi： 1S/C6H7BFNO3/c1-12-5-3-9-6(8)2-4(5)7(10)11/h2-3,10-11H,1H3
• InChI Key： MFXOCJQHJRUNJF-UHFFFAOYSA-N
• SMILES： B(C1C(OC)=CN=C(F)C=1)(O)O

Computed Properties

• Exact Mass: 171.05
• Monoisotopic Mass: 171.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-fluoro-5-methoxypyridine-4-boronic acid

2-Fluoro-5-Methoxypyridine-4-Boronic Acid: A Comprehensive Overview

2-Fluoro-5-methoxypyridine-4-boronic acid, also known by its CAS number 1451392-17-8, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound is characterized by its unique structure, which combines a pyridine ring with fluorine and methoxy substituents, along with a boronic acid group. The presence of these functional groups makes it highly reactive and suitable for a wide range of applications.

The synthesis of 2-fluoro-5-methoxypyridine-4-boronic acid typically involves multi-step processes, often utilizing Suzuki-Miyaura coupling reactions or other cross-coupling methodologies. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and improving yields. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

In terms of applications, 2-fluoro-5-methoxypyridine-4-boronic acid has been extensively used as a building block in the construction of complex heterocyclic compounds. Its boronic acid group facilitates cross-coupling reactions with aryl halides, making it invaluable in the synthesis of biologically active molecules. For instance, studies have demonstrated its utility in the development of novel kinase inhibitors and G-protein coupled receptor (GPCR) modulators.

Recent research has also highlighted the potential of 2-fluoro-5-methoxypyridine-4-boronic acid in materials science. By incorporating this compound into polymer frameworks, scientists have developed advanced materials with enhanced electronic properties. These materials show promise in applications such as organic light-emitting diodes (OLEDs) and flexible electronics.

The toxicity profile of 2-fluoro-5-methoxypyridine-4-boronic acid has been a subject of interest for regulatory agencies. Preliminary studies indicate that it exhibits low acute toxicity; however, long-term effects require further investigation. Environmental impact assessments suggest that the compound degrades efficiently under aerobic conditions, minimizing its ecological footprint.

In conclusion, 2-fluoro-5-methoxypyridine-4-boronic acid stands as a pivotal compound in modern organic chemistry. Its unique structure, coupled with advancements in synthetic methodologies and application domains, positions it as a key player in both academic research and industrial development. As research continues to uncover new potential uses, this compound is expected to contribute significantly to the advancement of science and technology.